Cas no 1154276-26-2 (3-Amino-4-(2-methoxyethyl)amino-N-methylbenzene-1-sulfonamide)

• Product Name: 3-Amino-4-(2-methoxyethyl)amino-N-methylbenzene-1-sulfonamide
• CAS No: 1154276-26-2
• MF: C₁₀H₁₇N₃O₃S
• MW: 259.32528090477
• CID: 4573325
• PubChem ID: 43449117
• Update Time: 2025-06-15

3-Amino-4-(2-methoxyethyl)amino-N-methylbenzene-1-sulfonamide Chemical and Physical Properties

Names and Identifiers

• 3-amino-4-[(2-methoxyethyl)amino]-N-methylbenzene-1-sulfonamide
• 3-Amino-4-(2-methoxyethyl)amino-N-methylbenzene-1-sulfonamide

• Inchi： 1S/C10H17N3O3S/c1-12-17(14,15)8-3-4-10(9(11)7-8)13-5-6-16-2/h3-4,7,12-13H,5-6,11H2,1-2H3
• InChI Key： ONGGAOXTMCAIAD-UHFFFAOYSA-N
• SMILES： C1(S(NC)(=O)=O)=CC=C(NCCOC)C(N)=C1

Additional information on 3-Amino-4-(2-methoxyethyl)amino-N-methylbenzene-1-sulfonamide

Comprehensive Overview of 3-Amino-4-(2-methoxyethyl)amino-N-methylbenzene-1-sulfonamide (CAS No. 1154276-26-2)

3-Amino-4-(2-methoxyethyl)amino-N-methylbenzene-1-sulfonamide (CAS No. 1154276-26-2) is a specialized organic compound that has garnered significant attention in pharmaceutical and chemical research due to its unique structural properties and potential applications. This sulfonamide derivative features a methoxyethylamino substituent, which enhances its solubility and bioavailability, making it a promising candidate for drug development. Researchers are particularly interested in its role as an intermediate in synthesizing novel therapeutic agents targeting metabolic and inflammatory pathways.

The compound's molecular structure, characterized by the presence of both amino and sulfonamide functional groups, allows it to interact with biological systems in distinct ways. Recent studies highlight its potential in modulating enzyme activity, particularly in pathways related to kinase inhibition, a hot topic in oncology and autoimmune disease research. With the growing demand for precision medicine, 3-Amino-4-(2-methoxyethyl)amino-N-methylbenzene-1-sulfonamide is being explored for its ability to serve as a scaffold for designing next-generation small-molecule inhibitors.

In the context of green chemistry and sustainable synthesis, this compound has also been evaluated for its environmental footprint. Innovations in catalytic processes have reduced the energy requirements for its production, aligning with global trends toward eco-friendly pharmaceuticals. Analytical techniques such as HPLC and LC-MS are routinely employed to ensure high purity, a critical factor for regulatory compliance in drug development pipelines.

From a commercial perspective, CAS No. 1154276-26-2 is increasingly listed in catalogs of fine chemical suppliers, reflecting its rising demand in academic and industrial labs. Its stability under standard storage conditions (room temperature, inert atmosphere) further enhances its practicality. Frequently searched questions include: "What are the applications of 3-Amino-4-(2-methoxyethyl)amino-N-methylbenzene-1-sulfonamide?" and "How is CAS 1154276-26-2 synthesized?"—indicating strong user interest in its utility and manufacturing.

Ongoing research is investigating the compound's potential in neuroprotective therapies, a field gaining traction due to the aging global population. Preliminary data suggest its derivatives may mitigate oxidative stress in neuronal cells, a key factor in neurodegenerative diseases. This aligns with the broader life sciences trend of repurposing existing chemical entities for new therapeutic indications.

In summary, 3-Amino-4-(2-methoxyethyl)amino-N-methylbenzene-1-sulfonamide represents a versatile building block in modern medicinal chemistry. Its dual functionality—combining a sulfonamide core with a methoxyethyl side chain—offers broad opportunities for innovation. As the scientific community continues to explore its properties, this compound is poised to play a pivotal role in advancing targeted drug discovery and materials science.